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CAS No.: 10381-82-5

Cat. No.: S572041

Get Quote

The table below summarizes key identifying information and physicochemical properties for 8-

Bromocaffeine.

Property Specification

IUPAC Name & CAS Number Information not located in search results

Molecular Formula C₈H₉BrN₄O₂ [1]

Molar Mass 273.090 g·mol⁻¹ [1]

Appearance White, odorless solid [1]

Melting Point 206 °C (403 °F; 479 K) [1]

Storage In a cool, dry, and well-ventilated place. Keep container tightly closed.

Safe Handling & Stability

Hazard Identification 8-Bromocaffeine should be handled with care. It carries the GHS hazard statement

H302, which means it is harmful if swallowed [1].

Recommended Safety Precautions [1]
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P264: Wash thoroughly after handling.

P270: Do not eat, drink, or smoke when using this chemical.
P301+P317: IF SWALLOWED: Get medical help.

P330: Rinse mouth.
P501: Dispose of contents/container in accordance with local regulations.

Stability & Storage Conditions

Stability: Information on specific decomposition products is not available in the current search
results.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Frequently Asked Questions

Q1: What is the primary scientific application of 8-Bromocaffeine? 8-Bromocaffeine is primarily used in

scientific research as a radiosensitizer. It is investigated for its ability to increase the sensitivity of tumor

cells (particularly in brain tumors) to radiation treatment, making radiotherapy more effective [1].

Q2: How is 8-Bromocaffeine synthesized? It is typically produced by the direct bromination of caffeine.

The most common method involves reacting caffeine with elemental bromine in glacial acetic acid, often

with sodium acetate present to act as an acid scavenger for the hydrogen bromide byproduct [1]. Yields of

around 85% have been reported using an alternative approach where bromine is generated in situ from

sodium bromide and hydrogen peroxide in an aqueous caffeine solution [1].

Q3: Can 8-Bromocaffeine be used as a reagent in other chemical syntheses? Yes, it is a versatile reagent.

A prominent application is its use for the dehydration of aldoximes to nitriles. In this protocol, aldoximes

react with 8-Bromocaffeine in the presence of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) and N,N-

dimethylformamide (DMF) to produce nitriles in good to excellent yields. The reaction can be performed

under both conventional heating (reflux) and microwave-assisted conditions [2]. Furthermore, 8-

Bromocaffeine serves as a key intermediate for synthesizing other derivatives, such as 8-(4-

bromophenoxy)caffeine, via copper-catalyzed Ullmann condensation reactions [3].

Experimental Workflow: Synthesis & Application

The diagram below outlines the primary synthesis and a key application of 8-Bromocaffeine in research.
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Synthesis and Key Applications of 8-Bromocaffeine

Key Experimental Protocols

Protocol 1: Synthesis of 8-Bromocaffeine via Bromination [1]

Reaction Setup: In a fume hood, add caffeine to glacial acetic acid in a round-bottom flask equipped
with a stir bar.
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Bromination: Slowly add a solution of bromine in glacial acetic acid to the stirred caffeine solution.

Sodium acetate can be added to scavenge the generated HBr.
Work-up: After completion (monitored by TLC), carefully pour the reaction mixture into ice water. The

resulting precipitate is collected via vacuum filtration.
Purification: Wash the solid thoroughly with cold water and recrystallize from a suitable solvent like

ethanol to obtain pure 8-Bromocaffeine as a white solid.

Protocol 2: Conversion of Aldoximes to Nitriles using 8-BC [2]

Reaction Mixture: Combine the aldoxime (1.0 equiv), 8-Bromocaffeine (reagent equiv.), and DBU

(base equiv.) in dry DMF.
Heating: Heat the mixture under reflux or using microwave irradiation for a short period.

Isolation: Upon completion, cool the mixture and dilute with ethyl acetate. Wash the organic layer
sequentially with water and brine.

Purification: Dry the organic phase over anhydrous sodium sulfate, concentrate under reduced
pressure, and purify the crude material by flash column chromatography to obtain the nitrile product.

Troubleshooting Common Scenarios

Low Yield in Oxime to Nitrile Conversion: Ensure the reaction system is kept anhydrous, as the
base DBU is moisture-sensitive. Confirm the freshness of your DBU and the quality of the 8-

Bromocaffeine reagent, as it may degrade over time if stored improperly.
Handling and Storage: Given that 8-Bromocaffeine is a brominated organic compound and is

harmful if swallowed, always use appropriate personal protective equipment (PPE) including gloves
and safety glasses. Store the reagent in a tightly sealed container away from light and moisture.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b572041#8-bromocaffeine-stability-

issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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